Cas no 1374144-48-5 (Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate
• CAS No: 1374144-48-5
• MF: C₁₅H₂₂BrN₃O₂
• MW: 356.258082866669
• MDL: MFCD31725119
• CID: 4783685
• Update Time: 2025-07-23

Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate
• Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate

• MDL： MFCD31725119
• Inchi： 1S/C15H22BrN3O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)11-13-10-12(16)4-5-17-13/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： XKWBZLBCXPPNDC-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)CN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 355.08954 g/mol
• Monoisotopic Mass: 355.08954 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.7
• Molecular Weight: 356.26

Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate (CAS No. 1374144-48-5)

Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate, with the CAS number 1374144-48-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a brominated pyridine moiety, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The piperazine core of Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate is known for its ability to interact with various biological targets, including enzymes and receptors. This interaction is often modulated by the substituents attached to the piperazine ring, such as the tert-butyl group, which can influence the compound's solubility, stability, and bioavailability. The brominated pyridine substituent further enhances the molecule's potential by introducing additional reactive sites that can be exploited in medicinal chemistry strategies.

In recent years, there has been a growing interest in developing novel piperazine-based compounds for their potential applications in treating various diseases. One of the most notable areas of research has been in the development of antipsychotic and antidepressant drugs. Piperazine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The compound Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate is being explored as a potential lead compound in this context, with studies focusing on its ability to interact with specific receptors and enzymes.

The synthesis of Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the tert-butyl group and the brominated pyridine moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural features efficiently.

The pharmacological profile of Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate has been studied in both preclinical and clinical settings. Preclinical studies have demonstrated its potential as an antagonist or partial agonist at various receptors, including D2 and 5-HT2A receptors. These findings suggest that the compound may have therapeutic effects similar to existing antipsychotic medications but with potentially improved efficacy or reduced side effects. Clinical trials are currently underway to evaluate its safety and efficacy in human patients.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate and biological targets. These tools have allowed researchers to predict binding affinities, identify key interaction sites, and optimize drug-like properties. By leveraging these technologies, scientists can accelerate the drug discovery process and develop more effective therapeutic agents.

The future prospects for Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate are promising, with ongoing research focused on expanding its pharmacological applications. Investigating its potential as an adjunct therapy for neurological disorders, such as Parkinson's disease and schizophrenia, is a key area of interest. Additionally, exploring its interactions with other biological targets may uncover new therapeutic possibilities.

In conclusion, Tert-butyl 4-[(4-bromopyridin-2-yl)methyl]piperazine-1-carboxylate (CAS No. 1374144-48-5) is a versatile chemical compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate in drug development, and its pharmacological properties have been studied extensively in both preclinical and clinical settings. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.